![molecular formula C21H19N3O3 B6000593 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone](/img/structure/B6000593.png)
2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone is a chemical compound that has shown potential in various scientific research applications. It is a quinazolinone derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes that play a role in the progression of cancer and neurodegenerative diseases. It may also work by reducing oxidative stress and inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce the formation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease. It has also been shown to improve motor function and reduce oxidative stress and inflammation in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone in lab experiments is its potential as a multi-targeted agent. It has shown promise in targeting multiple pathways involved in cancer and neurodegenerative diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the study of its potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone has been achieved through various methods. One of the most commonly used methods is the reaction of 2-aminobenzamide with 2-formyl-3-hydroxyquinoline in the presence of butylamine and acetic acid. The reaction is carried out at reflux temperature for several hours, and the resulting product is purified through recrystallization.
Scientific Research Applications
2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone has been studied for its potential in various scientific research applications. It has shown promise in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as an antioxidant and anti-inflammatory agent.
Properties
IUPAC Name |
2-(1-butyl-4-hydroxy-2-oxoquinolin-3-yl)-3H-quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3/c1-2-3-12-24-16-11-7-5-9-14(16)18(25)17(21(24)27)19-22-15-10-6-4-8-13(15)20(26)23-19/h4-11,25H,2-3,12H2,1H3,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDYVZIWJWFDPKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=CC=CC=C2C(=C(C1=O)C3=NC4=CC=CC=C4C(=O)N3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.